(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone
Overview
Description
(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone is a useful research compound. Its molecular formula is C7H13F2NOS and its molecular weight is 197.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone involves the reaction of 4,4-difluorocyclohexylamine with carbon disulfide to form the corresponding dithiocarbamate. This intermediate is then reacted with chloroacetaldehyde to form the desired product.", "Starting Materials": [ "4,4-difluorocyclohexylamine", "Carbon disulfide", "Chloroacetaldehyde" ], "Reaction": [ "Step 1: React 4,4-difluorocyclohexylamine with carbon disulfide in the presence of a base such as sodium hydroxide to form the corresponding dithiocarbamate intermediate.", "Step 2: Isolate the dithiocarbamate intermediate and react it with chloroacetaldehyde in the presence of a base such as sodium hydroxide to form (4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone.", "Step 3: Purify the product by recrystallization or column chromatography." ] } | |
CAS No. |
2138233-26-6 |
Molecular Formula |
C7H13F2NOS |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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